Cas no 898430-81-4 (2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 898430-81-4
• MF: C₂₁H₂₆ClN₃O
• MW: 371.90364408493
• CID: 5490406
• Update Time: 2025-05-19

2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C21H26ClN3O/c1-16-7-9-17(10-8-16)20(25-13-11-24(2)12-14-25)15-23-21(26)18-5-3-4-6-19(18)22/h3-10,20H,11-15H2,1-2H3,(H,23,26)
• InChI Key： SVZARGANCKUBDV-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCN(C)CC1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Recent Advances in the Study of 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898430-81-4)

The compound 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898430-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict its binding affinity to various biological targets, including receptors and enzymes implicated in disease pathways. These in silico studies have been complemented by in vitro and in vivo experiments to validate the compound's efficacy and safety profile.

One of the key findings from recent research is the compound's potential as a modulator of specific neurotransmitter systems, suggesting its applicability in the treatment of neurological and psychiatric disorders. Preliminary data indicate that 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide exhibits selective binding to certain receptor subtypes, which could minimize off-target effects and reduce adverse reactions. This selectivity is particularly promising for the development of next-generation therapeutics with improved patient outcomes.

In addition to its neurological applications, studies have explored the compound's role in oncology. Early-stage research has demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through interference with key signaling pathways. These findings have spurred further investigation into its potential as an adjunct therapy in combination with existing chemotherapeutic agents, with the aim of enhancing treatment efficacy and overcoming drug resistance.

Despite these promising results, challenges remain in the development of 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide as a viable therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and formulation optimization need to be addressed in future studies. Researchers are also investigating the compound's potential interactions with other drugs and its long-term safety profile, which are critical considerations for clinical translation.

In conclusion, the latest research on 2-chloro-N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898430-81-4) underscores its potential as a versatile molecule with applications across multiple therapeutic areas. Continued exploration of its pharmacological properties and optimization of its chemical structure hold promise for the development of novel treatments for a range of diseases. Future studies should focus on addressing the current limitations and advancing the compound through preclinical and clinical stages to realize its full therapeutic potential.